![molecular formula C28H28FN3O3S B2439012 6-Ethoxy-4-(4-(2-fluorophenyl)piperazin-1-yl)-3-tosylquinoline CAS No. 866864-14-4](/img/structure/B2439012.png)
6-Ethoxy-4-(4-(2-fluorophenyl)piperazin-1-yl)-3-tosylquinoline
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Description
6-Ethoxy-4-(4-(2-fluorophenyl)piperazin-1-yl)-3-tosylquinoline, commonly known as EFPQ, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. EFPQ is a quinoline derivative that has shown promising results in various studies related to neuroscience, cancer, and infectious diseases.
Scientific Research Applications
Synthesis and Antimicrobial Study
Compounds derived from fluoroquinolone, a class closely related to the mentioned chemical structure, have been synthesized for their antimicrobial properties. For example, a study reported the synthesis of 2-substituted phenyl-3-{1-cyclopropyl-6-fluoro-7-[4-(4-methoxyphenyl)piperazin-1-yl]-4-oxo-1,4-dihydroquinoline} carboxamido-1,3-thiazolidin-4-ones, demonstrating significant antifungal and antibacterial activities (Patel & Patel, 2010).
Structure-Activity Relationships
Another study explored the structure-activity relationships of new 7-[3-(fluoromethyl)piperazinyl]- and -(fluorohomopiperazinyl)quinolone antibacterials, showing that modifications at the quinolone C-7 position could produce compounds with in vitro antibacterial activity comparable to reference drugs like ciprofloxacin (Ziegler et al., 1990).
Environmental Sensitivity and Fluorescence
The synthesis and characterization of environment-sensitive fluorescent ligands for human 5-HT1A receptors have also been reported, where long-chain 1-(2-methoxyphenyl)piperazine derivatives were synthesized, showing high receptor affinity and promising fluorescence properties (Lacivita et al., 2009).
Crystal Structure Analysis
Research on crystal structures related to adoprazine derivatives has contributed to understanding the molecular configuration and potential interactions of similar compounds. These studies provide insights into hydrogen bonding and molecular networking, which are critical for designing drugs with targeted properties (Ullah & Altaf, 2014).
properties
IUPAC Name |
6-ethoxy-4-[4-(2-fluorophenyl)piperazin-1-yl]-3-(4-methylphenyl)sulfonylquinoline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H28FN3O3S/c1-3-35-21-10-13-25-23(18-21)28(27(19-30-25)36(33,34)22-11-8-20(2)9-12-22)32-16-14-31(15-17-32)26-7-5-4-6-24(26)29/h4-13,18-19H,3,14-17H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORARTIYEGNEFCN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C(=CN=C2C=C1)S(=O)(=O)C3=CC=C(C=C3)C)N4CCN(CC4)C5=CC=CC=C5F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H28FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
505.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Ethoxy-4-(4-(2-fluorophenyl)piperazin-1-yl)-3-tosylquinoline |
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